2-Chloro-N-(1-oxo-2H-isoquinolin-7-yl)acetamide

• IUPAC Name: 2-chloro-N-(1-oxo-2H-isoquinolin-7-yl)acetamide
• InChI: InChI=1S/C11H9ClN2O2/c12-6-10(15)14-8-2-1-7-3-4-13-11(16)9(7)5-8/h1-5H,6H2,(H,13,16)(H,14,15)
• InChI Key: CNQKHKKYWFUYKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CNC2=O)NC(=O)CCl
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol

Description

The compound “2-Chloro-N-(1-oxo-2H-isoquinolin-7-yl)acetamide” is a derivative of isoquinoline, which is a heterocyclic aromatic organic compound. Isoquinoline derivatives are known to exhibit various pharmacological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, isoquinoline derivatives are generally synthesized through reactions involving aromatic diamines.

Molecular Structure Analysis

The compound contains an isoquinoline moiety, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of the acetamide group suggests it has a carbonyl (C=O) and an amine (NH2) group attached to a methyl group (CH3).

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the isoquinoline and acetamide groups. Isoquinoline derivatives are known to undergo various chemical reactions, including oxidation, nitration, and substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, isoquinoline derivatives exhibit diverse physical and chemical properties due to the presence of different functional groups.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process it’s involved in. Some isoquinoline derivatives are known to exhibit antimicrobial, antifungal, and antitubercular activities.